Cas no 148122-20-7 (1,2,5-Oxadiazole-3-carboxylic acid, methyl ester (9CI))
148122-20-7 structure
Product Name:1,2,5-Oxadiazole-3-carboxylic acid, methyl ester (9CI)
CAS No:148122-20-7
MF:C4H4N2O3
MW:128.08616065979
CID:100572
PubChem ID:45116483
Update Time:2025-04-18
1,2,5-Oxadiazole-3-carboxylic acid, methyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,2,5-Oxadiazole-3-carboxylic acid, methyl ester (9CI)
- 1,2,5-Oxadiazole-3-carboxylicacid, methyl ester
- methyl 1,2,5-oxadiazole-3-carboxylate
- 148122-20-7
-
- Inchi: 1S/C4H4N2O3/c1-8-4(7)3-2-5-9-6-3/h2H,1H3
- InChI Key: JIMNDYMIGWFBGR-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=NON=1)=O
Computed Properties
- Exact Mass: 128.02222
- Monoisotopic Mass: 128.022
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.2A^2
- XLogP3: -0.1
Experimental Properties
- PSA: 65.22
1,2,5-Oxadiazole-3-carboxylic acid, methyl ester (9CI) Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
148122-20-7 (1,2,5-Oxadiazole-3-carboxylic acid, methyl ester (9CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
SunaTech Inc.
Gold Member
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk